Cas no 1366980-28-0 (4-(3-bromothiophen-2-yl)pyrrolidin-2-one)

4-(3-Bromothiophen-2-yl)pyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core linked to a 3-bromothiophene moiety. This structure offers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Stille couplings for further functionalization. Its rigid thiophene-pyrrolidinone framework contributes to molecular diversity in drug discovery, making it valuable for constructing complex scaffolds. The compound's stability and well-defined reactivity profile ensure consistent performance in organic synthesis.
4-(3-bromothiophen-2-yl)pyrrolidin-2-one structure
1366980-28-0 structure
Product Name:4-(3-bromothiophen-2-yl)pyrrolidin-2-one
CAS No:1366980-28-0
MF:C8H8BrNOS
MW:246.124219894409
CID:6342989
PubChem ID:131496587
Update Time:2025-05-21

4-(3-bromothiophen-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(3-bromothiophen-2-yl)pyrrolidin-2-one
    • EN300-2006139
    • 1366980-28-0
    • Inchi: 1S/C8H8BrNOS/c9-6-1-2-12-8(6)5-3-7(11)10-4-5/h1-2,5H,3-4H2,(H,10,11)
    • InChI Key: PNWSWZQRTZYZTP-UHFFFAOYSA-N
    • SMILES: BrC1C=CSC=1C1CC(NC1)=O

Computed Properties

  • Exact Mass: 244.95100g/mol
  • Monoisotopic Mass: 244.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 57.3Ų

4-(3-bromothiophen-2-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2006139-0.05g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
0.05g
$1080.0 2023-09-16
Enamine
EN300-2006139-0.1g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
0.1g
$1131.0 2023-09-16
Enamine
EN300-2006139-0.25g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
0.25g
$1183.0 2023-09-16
Enamine
EN300-2006139-0.5g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
0.5g
$1234.0 2023-09-16
Enamine
EN300-2006139-1.0g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
1g
$1286.0 2023-05-31
Enamine
EN300-2006139-2.5g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
2.5g
$2520.0 2023-09-16
Enamine
EN300-2006139-5.0g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
5g
$3728.0 2023-05-31
Enamine
EN300-2006139-10.0g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
10g
$5528.0 2023-05-31
Enamine
EN300-2006139-1g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
1g
$1286.0 2023-09-16
Enamine
EN300-2006139-5g
4-(3-bromothiophen-2-yl)pyrrolidin-2-one
1366980-28-0
5g
$3728.0 2023-09-16

Additional information on 4-(3-bromothiophen-2-yl)pyrrolidin-2-one

Introduction to 4-(3-bromothiophen-2-yl)pyrrolidin-2-one (CAS No. 1366980-28-0)

4-(3-bromothiophen-2-yl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1366980-28-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyrrolidinone core fused with a brominated thiophene moiety, making it a versatile scaffold for the development of novel bioactive molecules. The structural combination of these functional groups imparts unique electronic and steric properties, which are highly valuable for designing molecules with targeted biological activities.

The bromothiophene component in this compound plays a crucial role in its reactivity and potential applications. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of intricate pharmacophores.

4-(3-bromothiophen-2-yl)pyrrolidin-2-one has garnered attention in recent years due to its potential as a building block in drug discovery. The pyrrolidinone ring is a common motif in many bioactive compounds, including protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammation research. The presence of both nitrogen and oxygen heteroatoms in the pyrrolidinone moiety contributes to its ability to form hydrogen bonds, a key interaction motif in protein-ligand binding.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in developing small-molecule inhibitors. For instance, studies have demonstrated its efficacy as a scaffold for targeting enzymes involved in cancer metabolism. The bromine substituent allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is particularly advantageous when optimizing binding affinity and selectivity against therapeutic targets.

The synthesis of 4-(3-bromothiophen-2-yl)pyrrolidin-2-one typically involves multi-step organic transformations. A common approach begins with the preparation of 3-bromothiophene via bromination followed by condensation with appropriately substituted pyrrolidine derivatives to form the pyrrolidinone ring. The reaction conditions must be carefully controlled to ensure high yield and purity, as impurities can significantly affect downstream applications.

In drug discovery pipelines, this compound serves as a precursor for generating libraries of analogs through structure-based or ligand-based virtual screening. High-throughput screening (HTS) campaigns have been employed to identify hit compounds that exhibit promising biological activity against disease-related targets. The success of such campaigns often relies on the availability of structurally diverse yet functionally relevant starting materials like 4-(3-bromothiophen-2-yl)pyrrolidin-2-one.

The pharmacological profile of derivatives derived from this scaffold has been extensively studied. Preclinical data suggest that certain analogs exhibit inhibitory activity against kinases and proteases overexpressed in tumor cells. Additionally, modifications to the thiophene ring have shown enhanced solubility and metabolic stability, critical factors for drug candidate optimization.

The analytical characterization of 4-(3-bromothiophen-2-yl)pyrrolidin-2-one is essential to ensure its quality and purity before use in synthetic or biological applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and detect any impurities.

Future directions in research may explore the use of 4-(3-bromothiophen-2-yl)pyrrolidin-2-one as a key intermediate in developing next-generation therapeutics. Advances in biocatalysis and flow chemistry could further streamline its synthesis, making it more accessible for large-scale applications. Furthermore, computational methods such as molecular dynamics simulations and quantum mechanical calculations may provide deeper insights into its interactions with biological targets.

The versatility of this compound underscores its importance in modern pharmaceutical research. By serving as a versatile scaffold, it enables chemists to explore diverse chemical spaces efficiently, accelerating the discovery of novel drugs that address unmet medical needs.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited